4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile
Overview
Description
4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile is a chemical compound with the CAS Number: 1373920-92-3 . It has a molecular weight of 203.14 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H5F4N/c1-5-2-6(4-14)3-7(8(5)10)9(11,12)13/h2-3H,1H3 . This indicates that the molecule consists of a benzonitrile group with fluorine and trifluoromethyl substituents.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, it’s known that trifluoromethylbenzonitrile compounds can participate in various chemical reactions. For instance, 4-(Trifluoromethyl)benzonitrile is a key intermediate in the synthesis of fluvoxamine and participates in nickel-catalyzed arylcyanation reaction of 4-octyne .Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature .Scientific Research Applications
Organic Synthesis
The compound has been used in the development of selective continuous flow iodination processes. For example, the iodination of similar compounds via C–H lithiation followed by treatment with iodine under continuous flow conditions has been described. Such methodologies are crucial for synthesizing regioisomers of fluorinated benzonitriles, which are important intermediates in the synthesis of complex organic molecules (Dunn et al., 2018).
Material Science
In material science, perfluorinated compounds like 4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile have been investigated for their potential applications. For instance, perfluorinated compounds have been used as additives in polymer solar cells to enhance power conversion efficiencies. The incorporation of such compounds can lead to significant improvements in the performance of solar cells, indicating their value in the development of advanced photovoltaic materials (Jeong et al., 2011).
High Voltage Battery Applications
Another application is in the field of high voltage lithium-ion batteries, where compounds like 4-(Trifluoromethyl)-benzonitrile have been used as novel electrolyte additives. These additives can significantly improve the cyclic stability of lithium nickel manganese oxide cathodes, which is a critical factor in the performance and longevity of high voltage batteries (Huang et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile is a key intermediate in the synthesis of various pharmaceutical compounds . .
Mode of Action
It participates in nickel-catalyzed arylcyanation reactions , which suggests it may interact with its targets through the formation of carbon-nitrogen bonds.
Pharmacokinetics
Its physical properties such as its melting point (39-41 °c), boiling point (80-81 °c/20 mmhg), and density (1278 g/mL at 25 °C) suggest that it may have specific ADME properties .
properties
IUPAC Name |
4-fluoro-3-methyl-5-(trifluoromethyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F4N/c1-5-2-6(4-14)3-7(8(5)10)9(11,12)13/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHJDUSUXBSSXAY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201234020 | |
Record name | 4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201234020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1373920-92-3 | |
Record name | 4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373920-92-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Fluoro-3-methyl-5-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201234020 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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